Cas no 1547093-58-2 (2-(pyrrolidin-3-yl)-1lambda6,2-thiazinane-1,1-dione)

• Product Name: 2-(pyrrolidin-3-yl)-1lambda6,2-thiazinane-1,1-dione
• CAS No: 1547093-58-2
• MF: C₈H₁₆N₂O₂S
• MW: 204.289840698242
• CID: 6580240
• PubChem ID: 83819748
• Update Time: 2025-06-13

2-(pyrrolidin-3-yl)-1lambda6,2-thiazinane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 2-(pyrrolidin-3-yl)-1lambda6,2-thiazinane-1,1-dione
• 2H-1,2-Thiazine, tetrahydro-2-(3-pyrrolidinyl)-, 1,1-dioxide
• 1547093-58-2
• 2-(Pyrrolidin-3-yl)-1,2-thiazinane 1,1-dioxide
• EN300-1280666

• Inchi： 1S/C8H16N2O2S/c11-13(12)6-2-1-5-10(13)8-3-4-9-7-8/h8-9H,1-7H2
• InChI Key： LLQUPVQRRJCYBO-UHFFFAOYSA-N
• SMILES： S1(=O)(=O)CCCCN1C1CCNC1

Computed Properties

• Exact Mass: 204.09324893g/mol
• Monoisotopic Mass: 204.09324893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 57.8Ų

Experimental Properties

• Density: 1.257±0.06 g/cm3(Predicted)
• Boiling Point: 340.6±52.0 °C(Predicted)
• pka: 9.38±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiazinanes Delta sultams

Additional information on 2-(pyrrolidin-3-yl)-1lambda6,2-thiazinane-1,1-dione

Introduction to 2-(pyrrolidin-3-yl)-1λ6,2-thiazinane-1,1-dione (CAS No. 1547093-58-2)

2-(pyrrolidin-3-yl)-1λ6,2-thiazinane-1,1-dione (CAS No. 1547093-58-2) is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. This compound belongs to the thiazinane class of molecules, which are characterized by a fused thiazine ring system. The presence of a pyrrolidine moiety at the 2-position and the dione functional group at the 1λ6-position contributes to its distinct chemical and pharmacological profile.

The synthesis of 2-(pyrrolidin-3-yl)-1λ6,2-thiazinane-1,1-dione involves a multi-step process that typically begins with the condensation of appropriate precursors under controlled conditions. The introduction of the pyrrolidine ring is a critical step, as it modulates the electronic properties and binding interactions of the molecule. The dione group further enhances its reactivity, making it a versatile scaffold for further derivatization and functionalization.

One of the most compelling aspects of this compound is its potential as a pharmacological agent. Recent studies have highlighted the thiazinane core as a promising scaffold for developing drugs with antimicrobial, anti-inflammatory, and anticancer properties. The pyrrolidinyl substituent has been shown to improve solubility and bioavailability, which are crucial factors for drug efficacy. Additionally, the dione group can participate in various chemical reactions, enabling the creation of analogs with tailored biological activities.

In the realm of medicinal chemistry, 2-(pyrrolidin-3-yl)-1λ6,2-thiazinane-1,1-dione has been investigated for its interaction with biological targets such as enzymes and receptors. Preliminary computational studies suggest that this compound may exhibit inhibitory activity against certain kinases and proteases, which are implicated in various diseases. The precise arrangement of atoms in its structure allows for selective binding to these targets, minimizing off-target effects.

The dione functionality also opens up possibilities for redox-based therapies. Thiazinane derivatives have been explored for their ability to act as one-electron transfer (OET) agents, which can be beneficial in treating conditions involving oxidative stress. The redox-active nature of 2-(pyrrolidin-3-yl)-1λ6,2-thiazinane-1,1-dione makes it an attractive candidate for developing novel therapeutic strategies.

Recent advances in synthetic methodologies have enabled the efficient preparation of complex derivatives of thiazinane-based compounds. Techniques such as transition-metal-catalyzed cross-coupling reactions have been employed to introduce diverse substituents at specific positions within the ring system. This flexibility has allowed researchers to fine-tune the pharmacological properties of these molecules, leading to more potent and selective drug candidates.

The biological evaluation of 2-(pyrrolidin-3-yl)-1λ6,2-thiazinane-1,1-dione has revealed promising results in preclinical models. Studies indicate that this compound exhibits moderate activity against certain bacterial strains and may have immunomodulatory effects. These findings are particularly intriguing given the increasing prevalence of multidrug-resistant pathogens and the need for novel antibiotics with unique mechanisms of action.

Furthermore, the compound's structural features make it amenable to prodrug design. By incorporating additional functional groups or linkers, it may be possible to enhance its delivery or bioavailability while maintaining its therapeutic efficacy. This approach could be particularly useful for treating infections or inflammatory conditions where systemic exposure is required.

The development of new drugs often involves a rigorous process of optimization and validation. 2-(pyrrolidin-3-yl)-1λ6,2-thiazinane-1,1-dione represents an early but promising entry into this process. Future studies will focus on refining its chemical structure to improve potency and selectivity while ensuring safety and tolerability in vivo. Collaborative efforts between synthetic chemists and biologists will be essential in translating these findings into clinical applications.

In conclusion,2-(pyrrolidin-3-yl)-1λ6,2-thiazinane-1,1-dione (CAS No. 1547093-58-2) is a structurally unique compound with significant potential in pharmaceutical research. Its combination of a thiazinane core, a pyrrolidine substituent, and a dione group provides a rich framework for developing novel therapeutic agents. As our understanding of biological pathways continues to evolve,this molecule may play a crucial role in addressing unmet medical needs through innovative drug design strategies.